1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylcyclobutane-1-carboxylic acid

Specification

• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 1-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylcyclobutane-1-carboxylic acid
• Standard InChI: InChI=1S/C21H21NO4/c1-13-10-21(11-13,19(23)24)22-20(25)26-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18H,10-12H2,1H3,(H,22,25)(H,23,24)
• Standard InChI Key: JBWUJJFOCDBYNL-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C1)(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24

Introduction

1-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-3-methylcyclobutane-1-carboxylic acid is a synthetic organic compound that incorporates a fluorenyl group, a cyclobutane ring, and a carboxylic acid moiety. This compound is of interest in organic synthesis and peptide chemistry due to its potential applications in protecting amino groups during peptide synthesis. The fluorenyl group, specifically the 9H-fluoren-9-ylmethoxy carbonyl (Fmoc) group, is widely used as a protecting group for amino acids in solid-phase peptide synthesis.

Synthesis and Applications

The synthesis of this compound typically involves the reaction of 3-methylcyclobutane-1-carboxylic acid with Fmoc chloride in the presence of a base. The Fmoc group is used to protect the amino group, allowing for selective deprotection later in the synthesis process. This compound can be used as an intermediate in the synthesis of peptides or other organic molecules where the cyclobutane ring and the protected amino group are required.

Safety and Handling

• Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H319 (Causes serious eye irritation).

• Precautionary Statements: P264 (Wash hands thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P280 (Wear protective gloves/eye protection), P301+P312+P330 (IF SWALLOWED: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P312 (Call a POISON CENTER or doctor/physician if you feel unwell), P337+P313 (If eye irritation persists: Get medical advice/attention), P501 (Dispose of contents/container to an approved waste disposal plant).

Data Table

Property	Value
Molecular Formula	C21H21NO4
Molecular Weight	351.40 g/mol
CAS Number	1699709-29-9
Storage Conditions	Sealed in dry conditions at 2-8°C
Boiling Point	No data available
Hazard Statements	H302, H312, H319
Precautionary Statements	P264, P270, P280, P301+P312+P330, P305+P351+P338, P312, P337+P313, P501